5-oxo-N-(prop-2-yn-1-yl)-1-[(thiophen-2-yl)methyl]pyrrolidine-3-carboxamide

• IUPAC Name: 5-oxo-N-prop-2-ynyl-1-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C13H14N2O2S/c1-2-5-14-13(17)10-7-12(16)15(8-10)9-11-4-3-6-18-11/h1,3-4,6,10H,5,7-9H2,(H,14,17)
• InChI Key: IIYFODHZJOWHLG-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC(=O)C1CC(=O)N(C1)CC2=CC=CS2
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol
• CAS No.: 2549005-36-7

Description

5-oxo-N-(prop-2-yn-1-yl)-1-[(thiophen-2-yl)methyl]pyrrolidine-3-carboxamide, also known as O-PTC, is an organic compound that has been studied for its potential applications in scientific research. O-PTC has been found to exhibit a variety of biochemical and physiological effects, making it a promising tool for laboratory experiments. In

Mechanism of Action

5-oxo-N-(prop-2-yn-1-yl)-1-[(thiophen-2-yl)methyl]pyrrolidine-3-carboxamide has been found to act as an inhibitor of the enzyme acetylcholinesterase, monoamine oxidase, and tyrosinase. This compound binds to the active site of these enzymes, preventing them from catalyzing their respective reactions. This compound also acts as an agonist of the G-protein coupled receptor GPR55, which is involved in the regulation of pain, inflammation, and other physiological processes.
Biochemical and Physiological Effects
This compound has been found to exhibit a variety of biochemical and physiological effects. This compound has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. As a result, this compound has been found to increase levels of acetylcholine in the brain, which can lead to improved cognitive function, memory, and learning. This compound has also been found to be a potent inhibitor of the enzyme monoamine oxidase, which is involved in the breakdown of several neurotransmitters, such as serotonin and dopamine. As a result, this compound has been found to increase levels of serotonin and dopamine in the brain, which can lead to improved mood and decreased anxiety. This compound has also been found to be a potent inhibitor of the enzyme tyrosinase, which is involved in the production of melanin. As a result, this compound has been found to decrease levels of melanin in the skin, which can lead to improved skin tone and complexion.

Advantages and Limitations for Lab Experiments

The use of 5-oxo-N-(prop-2-yn-1-yl)-1-[(thiophen-2-yl)methyl]pyrrolidine-3-carboxamide in laboratory experiments has both advantages and limitations. One advantage of using this compound in laboratory experiments is that it can be synthesized relatively easily and inexpensively. Additionally, this compound has been found to exhibit a variety of biochemical and physiological effects, making it a useful tool for laboratory experiments. A limitation of using this compound in laboratory experiments is that it is not always easy to control the dosage of this compound, as it is a potent inhibitor of several enzymes. Additionally, this compound has been found to have a relatively short half-life, making it difficult to maintain consistent levels of this compound in the body.

Future Directions

There are a variety of potential future directions for 5-oxo-N-(prop-2-yn-1-yl)-1-[(thiophen-2-yl)methyl]pyrrolidine-3-carboxamide research. One potential future direction is to further investigate the effects of this compound on the enzyme tyrosinase, as this compound has been found to be a potent inhibitor of this enzyme. Additionally, further research could be conducted to investigate the potential therapeutic effects of this compound, such as its potential to reduce anxiety and improve cognitive function. Another potential future direction is to investigate the potential side effects of this compound, as this compound has been found to be a potent inhibitor of several enzymes. Additionally, further research could be conducted to investigate the potential toxic effects of this compound, as well as its potential for abuse and addiction. Finally, further research could be conducted to investigate the potential applications of this compound in the food and cosmetic industries.

Synthesis Methods

5-oxo-N-(prop-2-yn-1-yl)-1-[(thiophen-2-yl)methyl]pyrrolidine-3-carboxamide can be synthesized via a two-step process. The first step involves the reaction of a thiophene-2-carboxaldehyde and a propargyl amine in the presence of a base, such as sodium hydroxide, to form an intermediate compound. The intermediate compound is then reacted with a pyrrolidine-3-carboxylic acid in the presence of an acid, such as hydrochloric acid, to form this compound.

Scientific Research Applications

5-oxo-N-(prop-2-yn-1-yl)-1-[(thiophen-2-yl)methyl]pyrrolidine-3-carboxamide has been found to exhibit a variety of effects, making it a promising tool for scientific research. This compound has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been found to be a potent inhibitor of the enzyme monoamine oxidase, which is involved in the breakdown of several neurotransmitters, such as serotonin and dopamine. This compound has also been found to be a potent inhibitor of the enzyme tyrosinase, which is involved in the production of melanin.